2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H20N6OS/c24-16(21-17-18-5-10-25-17)12-23-8-6-22(7-9-23)11-15-19-13-3-1-2-4-14(13)20-15/h1-5,10H,6-9,11-12H2,(H,19,20)(H,18,21,24)
• InChI Key: QSOWYEYZRGYKNC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)CC(=O)NC4=NC=CS4
• Molecular Formula: C17H20N6OS
• Molecular Weight: 356.4 g/mol
• CAS No.: 1171057-63-8

Description

2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(thiazol-2-yl)acetamide, also known as BIX-01294, is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit the activity of histone methyltransferase G9a. G9a is an enzyme that plays a crucial role in the epigenetic regulation of gene expression, and the inhibition of its activity by BIX-01294 has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

ACAT-1 Inhibition for Disease Treatment

The compound identified as K-604, a derivative closely related to the requested chemical structure, has been found to be an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, exhibiting significant selectivity over ACAT-2. This selectivity and enhanced oral absorption suggest its potential utility in treating diseases related to ACAT-1 overexpression, such as atherosclerosis or certain types of cancer (Shibuya et al., 2018).

Anticancer Activity

Compounds featuring the benzimidazole moiety linked to piperazine have demonstrated significant anticancer activity against various human cancer cell lines, including cervical and breast carcinoma cells. These findings are supported by both experimental results and molecular docking studies, indicating their potential as novel therapeutic agents for cancer treatment (Boddu et al., 2018).

Insecticidal Assessment

Research on heterocycles incorporating a thiadiazole moiety, including compounds similar to the requested structure, has shown insecticidal properties against the cotton leafworm, Spodoptera littoralis. These compounds represent a new class of insecticides with potential agricultural applications (Fadda et al., 2017).

Anthelmintic Evaluation

Novel synthesized compounds combining the benzimidazole ring with a triazole moiety have exhibited good anthelmintic activity, suggesting their use as potential anthelmintic agents for controlling parasitic worm infections (Kumar & Sahoo, 2014).

Anticholinesterase and Anti-inflammatory Properties

Several studies have focused on the synthesis and evaluation of compounds with the benzimidazole and piperazine structure for their anticholinesterase and anti-inflammatory properties. These compounds have shown promising results in inhibiting acetylcholinesterase, which could be beneficial in treating conditions like Alzheimer's disease, and demonstrating anti-inflammatory effects, potentially offering new therapeutic options for inflammatory diseases (Mohsen et al., 2014).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazoles, are known to be key components in functional molecules used in a variety of applications, including pharmaceuticals and agrochemicals .

Mode of Action

It’s worth noting that imidazole derivatives have been highlighted for their diverse range of applications, suggesting a broad spectrum of interactions with biological targets .

Biochemical Pathways

Compounds with similar structures have been associated with a variety of applications, indicating that they may interact with multiple biochemical pathways .

Result of Action

Given the structural similarity to imidazoles, it can be inferred that the compound may have a wide range of effects, depending on the specific targets and pathways it interacts with .